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Compound of Interest

Compound Name:
5-Formyl-2-

methoxybenzenesulfonamide

Cat. No.: B583330 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
5-Formyl-2-methoxybenzenesulfonamide is a chemical compound primarily recognized as a

process impurity of Tamsulosin, an alpha-1 adrenergic receptor antagonist used in the

treatment of benign prostatic hyperplasia.[1][2][3] Designated as "Tamsulosin EP Impurity E,"

this compound is crucial for analytical method development, quality control, and impurity

profiling in the manufacturing of Tamsulosin.[4][5] Its presence and control are important for

ensuring the safety and efficacy of the final drug product.

Chemical and Physical Properties
A summary of the key physicochemical properties of 5-Formyl-2-
methoxybenzenesulfonamide is presented in the table below. This data is essential for its

identification, characterization, and handling in a laboratory setting.
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Property Value Reference

CAS Number 105764-07-6 [1][2]

Molecular Formula C₈H₉NO₄S [1]

Molecular Weight 215.23 g/mol [1]

Appearance White to pale-yellow solid [6]

Melting Point >155°C (decomposes) [1][2]

Boiling Point 458.5±55.0 °C (Predicted) [1]

SMILES COc1ccc(C=O)cc1S(=O)(=O)N [3]

InChI

InChI=1S/C8H9NO4S/c1-13-7-

3-2-6(5-10)4-

8(7)14(9,11)12/h2-5H,1H3,

(H2,9,11,12)

[3]

Synthesis and Formulation
While specific, detailed experimental protocols for the synthesis of 5-Formyl-2-
methoxybenzenesulfonamide are not extensively published in peer-reviewed journals, its

formation as a Tamsulosin impurity suggests it arises as a byproduct or intermediate in the

Tamsulosin synthesis pathway. Patent literature outlines general synthetic routes for

Tamsulosin and related sulfonamides, from which a plausible synthesis for this compound can

be derived.[7][8]

A representative synthetic approach could involve the formylation of 2-

methoxybenzenesulfonamide. The diagram below illustrates a potential logical workflow for its

preparation, though specific reagents and conditions would require laboratory optimization.
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Purification
(e.g., Crystallization, Chromatography)

Pure 5-Formyl-2-methoxybenzenesulfonamide

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Role as a Pharmaceutical Impurity
The primary relevance of 5-Formyl-2-methoxybenzenesulfonamide is its status as an

impurity in the active pharmaceutical ingredient (API) Tamsulosin.[3][9] Regulatory bodies

require strict control over impurities in pharmaceutical products. Therefore, the synthesis and

isolation of this compound are necessary to develop analytical standards for its detection and

quantification in Tamsulosin batches.[4]

The relationship between 5-Formyl-2-methoxybenzenesulfonamide and Tamsulosin is

depicted in the following diagram, illustrating its position as an impurity relative to the final drug

product.
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Tamsulosin Synthesis & Manufacturing

Starting Materials & Intermediates

Chemical Synthesis Steps

Crude Tamsulosin API 5-Formyl-2-methoxybenzenesulfonamide
(Tamsulosin Impurity E)

Impurity Formation

Purified Tamsulosin API

Purification
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Caption: Relationship of 5-Formyl-2-methoxybenzenesulfonamide to Tamsulosin API.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information on the specific biological activity or the

involvement of 5-Formyl-2-methoxybenzenesulfonamide in any signaling pathways. Its

significance is primarily in the context of pharmaceutical analysis and quality control rather than

as a biologically active agent itself. Research on the biological effects of Tamsulosin impurities

is generally focused on ensuring they do not contribute to adverse effects of the drug product.

Analytical Methodologies
As a known impurity, 5-Formyl-2-methoxybenzenesulfonamide is used as a reference

standard in the development and validation of analytical methods to assess the purity of

Tamsulosin.[4][5] High-performance liquid chromatography (HPLC) is a common technique
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employed for the separation and quantification of Tamsulosin and its related substances,

including Impurity E.[10] The development of such methods is a critical component of the

overall drug development and manufacturing process.[11][12][13]

A typical workflow for the analytical method development and validation for impurity profiling is

outlined below.

Procurement/Synthesis of
5-Formyl-2-methoxybenzenesulfonamide

Reference Standard

Method Development
(e.g., HPLC, UPLC)

Method Validation
(Specificity, Linearity, Accuracy, Precision)

Routine Quality Control Testing
of Tamsulosin Batches

Click to download full resolution via product page

Caption: Workflow for analytical method development using 5-Formyl-2-
methoxybenzenesulfonamide.

Conclusion
5-Formyl-2-methoxybenzenesulfonamide is a critical compound for the pharmaceutical

industry, particularly in the context of Tamsulosin manufacturing. While it is not known to have

direct therapeutic applications, its role as a process impurity underscores the importance of

robust analytical chemistry in ensuring the quality and safety of medicines. Further research

into the synthesis and characterization of such impurities is essential for advancing drug

development and manufacturing processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

